Cas no 1261895-34-4 (Cyclohexyl 4-bromo-2-ethoxybenzamide)

• Product Name: Cyclohexyl 4-bromo-2-ethoxybenzamide
• CAS No: 1261895-34-4
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• MDL: MFCD18311885
• CID: 2194494
• PubChem ID: 53217082
• Update Time: 2025-06-07

Cyclohexyl 4-bromo-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl 4-bromo-2-ethoxybenzamide
• 4-bromo-N-cyclohexyl-2-ethoxybenzamide
• B-2410
• 1261895-34-4
• Cyclohexyl4-bromo-2-ethoxybenzamide
• Benzamide, 4-bromo-N-cyclohexyl-2-ethoxy-
• BS-20143
• DB-369963
• DTXSID60682189
• CS-0208549
• MFCD18311885
• AKOS015835584

• MDL： MFCD18311885
• Inchi： 1S/C15H20BrNO2/c1-2-19-14-10-11(16)8-9-13(14)15(18)17-12-6-4-3-5-7-12/h8-10,12H,2-7H2,1H3,(H,17,18)
• InChI Key： FFYXCPSJGXPOGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCC)C(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 325.06800
• Monoisotopic Mass: 325.06774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 41.82000
• LogP: 4.48510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Cyclohexyl 4-bromo-2-ethoxybenzamide

Cyclohexyl 4-bromo-2-ethoxybenzamide (CAS No. 1261895-34-4): An Overview and Recent Advances

Cyclohexyl 4-bromo-2-ethoxybenzamide (CAS No. 1261895-34-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Cyclohexyl 4-bromo-2-ethoxybenzamide consists of a cyclohexyl group attached to a benzamide moiety, which is further substituted with a bromine atom at the para position and an ethoxy group at the meta position. This combination of functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties of Cyclohexyl 4-bromo-2-ethoxybenzamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that Cyclohexyl 4-bromo-2-ethoxybenzamide exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. This finding suggests that the compound could be developed into a novel anticancer agent with high selectivity and efficacy.

In addition to its anticancer potential, Cyclohexyl 4-bromo-2-ethoxybenzamide has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California demonstrated that the compound effectively reduces inflammation in animal models of arthritis. The mechanism of action appears to involve the modulation of inflammatory cytokines and signaling pathways, highlighting its therapeutic potential in inflammatory diseases.

The synthetic route for preparing Cyclohexyl 4-bromo-2-ethoxybenzamide has been well-documented in the literature. A common approach involves the reaction of 4-bromo-2-ethoxybenzoic acid with cyclohexylamine under appropriate conditions. This method provides high yields and purity, making it suitable for large-scale production. The robustness and efficiency of this synthetic pathway have facilitated further studies and applications of the compound.

Another area of interest is the use of Cyclohexyl 4-bromo-2-ethoxybenzamide as a building block in combinatorial chemistry. Its versatile structure allows for easy modification and functionalization, enabling researchers to generate a wide range of derivatives with diverse biological activities. This property has led to its adoption in high-throughput screening campaigns aimed at identifying new drug candidates.

The safety profile of Cyclohexyl 4-bromo-2-ethoxybenzamide has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a crucial factor for its potential use in clinical settings. However, ongoing research is necessary to fully understand its long-term effects and to optimize its safety profile.

In conclusion, Cyclohexyl 4-bromo-2-ethoxybenzamide (CAS No. 1261895-34-4) represents an exciting compound with multifaceted applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with promising pharmacological properties, positions it as a valuable candidate for further development into therapeutic agents targeting cancer, inflammation, and other diseases. Continued research and collaboration among scientists will undoubtedly uncover more about this intriguing compound and its potential benefits to human health.